![molecular formula C11H15BrN2O2 B1504506 tert-Butyl (5-amino-2-bromophenyl)carbamate CAS No. 885270-68-8](/img/structure/B1504506.png)
tert-Butyl (5-amino-2-bromophenyl)carbamate
Overview
Description
“tert-Butyl (5-amino-2-bromophenyl)carbamate” is a chemical compound that belongs to the class of urethane derivatives. It is also known as BOC-amide . It is used in various organic syntheses and in the palladium-catalyzed synthesis of N-Boc-protected anilines .
Synthesis Analysis
The synthesis of “this compound” involves a palladium-catalyzed cross-coupling reaction with various aryl halides . The reaction takes place under reflux conditions for several days . The crude product is then purified by column chromatography to yield the desired compound .Molecular Structure Analysis
The molecular formula of “this compound” is C11H14BrNO2. The molecular weight is 267.285 . The IUPAC Standard InChIKey is LFKDJXLFVYVEFG-UHFFFAOYSA-N .Chemical Reactions Analysis
“this compound” can undergo various chemical reactions. For instance, it can be used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position . It can also be used as a PROTAC linker in the synthesis of PROTACs .Physical And Chemical Properties Analysis
“this compound” appears as white to slightly yellow needles . The molecular weight is 117.1463 . It is soluble in water .Scientific Research Applications
Synthesis of Biologically Active Compounds
Tert-Butyl (5-amino-2-bromophenyl)carbamate serves as a crucial intermediate in the synthesis of compounds like omisertinib (AZD9291), demonstrating its importance in pharmaceutical research. The synthesis process from commercially available precursors highlights its role in creating targeted therapies for diseases such as cancer (Zhao et al., 2017).
Protective Strategies in Organic Synthesis
Protective groups play a vital role in organic synthesis, and this compound exemplifies this by functioning within protective strategies for amines. For example, the Boc (tert-butyloxycarbonyl) group, derived from tert-butyl carbamates, is widely utilized for amine protection due to its stability and ease of removal under mild conditions. This strategy is particularly advantageous in complex organic syntheses where selective deprotection is required (Lebel & Leogane, 2005).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-(5-amino-2-bromophenyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2O2/c1-11(2,3)16-10(15)14-9-6-7(13)4-5-8(9)12/h4-6H,13H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXGJDADLVDVRCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(C=CC(=C1)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30697689 | |
Record name | tert-Butyl (5-amino-2-bromophenyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30697689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885270-68-8 | |
Record name | tert-Butyl (5-amino-2-bromophenyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30697689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 885270-68-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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